Cas no 2503203-23-2 (6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid)

• Product Name: 6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid
• CAS No: 2503203-23-2
• MF: C₁₂H₁₀F₂O₃
• MW: 240.202810764313
• CID: 6042986
• PubChem ID: 155822658
• Update Time: 2025-05-26

6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2503203-23-2
• EN300-7473061
• 8,8-difluoro-9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid
• 6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid

• Inchi： 1S/C12H10F2O3/c13-12(14)5-1-2-7-3-4-8(11(16)17)6-9(7)10(12)15/h3-4,6H,1-2,5H2,(H,16,17)
• InChI Key： HDZYUBAXWMUQHH-UHFFFAOYSA-N
• SMILES： FC1(C(C2C=C(C(=O)O)C=CC=2CCC1)=O)F

Computed Properties

• Exact Mass: 240.05980050g/mol
• Monoisotopic Mass: 240.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid

Comprehensive Overview of 6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid (CAS No. 2503203-23-2)

The compound 6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid (CAS No. 2503203-23-2) is a fluorinated benzoannulene derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a difluoro substitution and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for fluorinated organic compounds like 6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s benzo[7]annulene core is particularly noteworthy, as it mimics steric and electronic properties of natural aromatic systems, enabling interactions with biological targets such as G-protein-coupled receptors (GPCRs). Such characteristics have sparked discussions in forums and publications about its potential in treating inflammatory diseases and oncology, topics frequently searched in academic and AI-driven databases.

From a synthetic chemistry perspective, the carboxylic acid moiety in CAS No. 2503203-23-2 allows for further derivatization via amidation or esterification, making it a valuable building block for high-throughput screening libraries. Laboratories focusing on fragment-based drug design often highlight its utility, as reflected in peer-reviewed journals and patent filings. Additionally, its difluoro groups contribute to improved lipophilicity, a property critical for optimizing blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

Beyond pharmaceuticals, 6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid has garnered attention in materials science. Its rigid aromatic framework and fluorine atoms are exploited in designing organic semiconductors and liquid crystal displays (LCDs), addressing the growing need for energy-efficient technologies. Searches related to fluorinated π-conjugated systems often cite this compound as a model for studying charge transport mechanisms, underscoring its interdisciplinary relevance.

Quality control and scalability are also frequently discussed in the context of CAS No. 2503203-23-2. Analytical methods such as HPLC and NMR are essential for verifying purity, a concern raised in supplier evaluations and regulatory submissions. The compound’s stability under various pH conditions further supports its adoption in industrial workflows, aligning with the green chemistry principles emphasized in modern manufacturing.

In summary, 6,6-Difluoro-5-oxo-8,9-dihydro-7H-benzo[7]annulene-3-carboxylic acid represents a convergence of medicinal chemistry and advanced materials research. Its structural motifs and functional groups address pressing challenges in drug discovery and sustainable technology, making it a focal point for both academic and commercial inquiries. As innovation accelerates, this compound is poised to remain a key player in scientific advancements.